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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethylheptane

Cat. No.: B14569249

This guide provides a detailed analysis and prediction of the boiling point for 3-Ethyl-2,4-
dimethylheptane, an isomer of undecane (C11H24). The content is tailored for researchers,
scientists, and professionals in drug development who require accurate physicochemical data.

Introduction: Boiling Points of Branched Alkanes

The boiling point of an alkane is primarily determined by the strength of the intermolecular van
der Waals forces.[1][2][3] These forces are influenced by two main factors:

e Molecular Size: As the number of carbon atoms increases, the surface area of the molecule
and the number of electrons increase, leading to stronger van der Waals forces and a higher
boiling point.[2][3][4]

e Molecular Branching: For isomers with the same molecular formula, increased branching
leads to a more compact, spherical shape.[1][3] This reduces the surface area available for
intermolecular contact, weakening the van der Waals forces and resulting in a lower boiling
point compared to their straight-chain counterparts.[1][2][3]

Quantitative Structure-Property Relationship (QSPR) models are often employed to predict the
boiling points of alkanes by correlating their molecular structures with their physical properties.
[5][6] These models can use various molecular descriptors, such as topological indices (e.qg.,
Wiener number), to quantify the degree of branching and predict boiling points with a
reasonable degree of accuracy.[5][6][7]
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Predicted Boiling Point and Comparative Data

An exact experimental boiling point for 3-Ethyl-2,4-dimethylheptane is not readily available in

the reviewed literature. However, based on the boiling points of structurally similar C11H24

isomers, a predicted value can be determined.

Predicted Boiling Point of 3-Ethyl-2,4-dimethylheptane: 184-187 °C

This prediction is based on the trends observed in the boiling points of related undecane

isomers, as detailed in the table below.

Isomer Name Structure Boiling Point (°C)
n-Undecane CH3(CH2)9CH3 196[3][8]
2-Methyldecane CH3CH(CH3)(CH2)7CH3 189.3[3][9]

3-Methyldecane

CH3CH2CH(CH3)(CH2)6CH3

189.1[3][9]

_ CH3CH2C(CH3)
3-Ethyl-3,4-dimethylheptane 189.8[10]
(C2H5)CH(CH3)C3H7
_ CH3CH(CH3)CH(CH3)
2,3-Dimethylnonane 186.9[3]
(CH2)5CH3

3-Ethyl-2,4-dimethylheptane

CH3CH(CH3)CH(C2H5)CH(C
H3)C3H7

184-187 (Predicted)

4-Ethyl-2,4-dimethylheptane

(CH3)2CHCH2C(CH3)
(C2H5)C3H7

178.9[11]

Methodology for Boiling Point Prediction

The prediction for the boiling point of 3-Ethyl-2,4-dimethylheptane is derived from a

comparative analysis of its molecular structure against its isomers with known boiling points.

o Structural Analysis: 3-Ethyl-2,4-dimethylheptane is a highly branched alkane. The

presence of three alkyl substituents (one ethyl and two methyl groups) on the main heptane

chain results in a more compact structure compared to less branched isomers like 2-

methyldecane.
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o Comparative Analysis:
o The boiling point of n-undecane (196 °C) serves as the upper benchmark.[3][8]

o As branching increases, the boiling point decreases. For instance, 2,3-dimethylnonane
has a boiling point of 186.9 °C.[3]

o The structure of 3-Ethyl-2,4-dimethylheptane is very similar to 3-ethyl-3,4-
dimethylheptane (boiling point 189.8 °C).[10] However, the substitution pattern in the
target molecule is slightly more distributed, which may lead to a slightly lower boiling point.

o 4-Ethyl-2,4-dimethylheptane has a significantly lower boiling point of 178.9 °C, likely due
to the quaternary carbon creating a more spherical shape.[11]

» Prediction Rationale: Given the high degree of branching in 3-Ethyl-2,4-dimethylheptane,
its boiling point is expected to be lower than that of singly branched isomers and comparable
to other highly branched isomers. The predicted range of 184-187 °C positions it slightly
below the less compact, highly branched isomers.

The logical workflow for this prediction is illustrated in the diagram below.
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Boiling Point Prediction Workflow
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Caption: Logical workflow for the prediction of the boiling point of 3-Ethyl-2,4-
dimethylheptane.

Experimental Protocols for Boiling Point
Determination

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b14569249?utm_src=pdf-body-img
https://www.benchchem.com/product/b14569249?utm_src=pdf-body
https://www.benchchem.com/product/b14569249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14569249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Should an experimental determination of the boiling point be required, the following established
methods are recommended.

Thiele Tube Method

This method is suitable for small sample volumes.

 Principle: The boiling point is the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band,
heating source.

o Methodology:

o

A small amount of the sample is placed in a small test tube.

o A capillary tube, with its open end down, is placed inside the test tube.

o The test tube is attached to a thermometer.

o The assembly is placed in a Thiele tube containing a high-boiling point oil.

o The side arm of the Thiele tube is gently heated, allowing the oil to circulate and heat the
sample uniformly.[12]

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[9][12]

Distillation Method

This method is appropriate when a larger sample volume is available and purification is also
desired.

¢ Principle: The boiling point is the temperature at which a liquid actively boils and its vapor
phase is in equilibrium with the liquid phase.
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» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.
e Methodology:

o The sample is placed in the distillation flask with boiling chips.

o The apparatus is assembled for simple distillation.

o The sample is heated to a steady boil.

o The thermometer bulb should be positioned so that it is fully immersed in the vapor, with
the top of the bulb level with the side arm of the distillation flask.

o The temperature at which a steady distillation rate is achieved and the temperature
remains constant is recorded as the boiling point.[12]

The experimental workflow for determining the boiling point is depicted below.
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Experimental Boiling Point Determination Workflow
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Caption: Experimental workflow for the determination of the boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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